Cas no 6545-99-9 (Phebalosin)

Phebalosin structure
Phebalosin structure
Product Name:Phebalosin
CAS No:6545-99-9
MF:C15H14O4
MW:258.269264698029
CID:504681
PubChem ID:188300
Update Time:2025-04-19

Phebalosin Chemical and Physical Properties

Names and Identifiers

    • Phebalosin
    • Alosin
    • [ "Alosin" ]
    • 7-methoxy-8-[(2R,3R)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one
    • DTXSID20215775
    • 2H-1-BENZOPYRAN-2-ONE, 7-METHOXY-8-((2R,3R)-3-(1-METHYLETHENYL)OXIRANYL)-, REL-
    • COUMARIN, 8-(1,2-EPOXY-3-METHYL-3-BUTENYL)-7-METHOXY-, 8-TRANS-
    • 2H-1-Benzopyran-2-one, 7-methoxy-8-(3-(1-methylethenyl)oxiranyl)-, trans-
    • AKOS032948404
    • rel-7-Methoxy-8-[(2R,3R)-3-(1-methylethenyl)-2-oxiranyl]-2H-1-benzopyran-2-one; Alosin
    • CHEMBL486409
    • 6545-99-9
    • UNII-57637245VY
    • Q27261474
    • 57637245VY
    • 7-Methoxy-8-[(2S,3S)-3-prop-1-en-2-yloxiran-2-yl]chromen-2-one
    • FS-8924
    • HY-N3086
    • AKOS040763003
    • CS-0023186
    • MLS004491682
    • DG261A2
    • SCHEMBL14315516
    • 8-(3-isopropenyloxiran-2-yl)-7-methoxy-chromen-2-one
    • NS00097016
    • CHEBI:181545
    • 7-methoxy-8-(3-prop-1-en-2-yloxiran-2-yl)chromen-2-one
    • SMR003288649
    • 7-methoxy-8-((2R,3R)-3-prop-1-en-2-yloxiran-2-yl)chromen-2-one
    • DTXCID50138266
    • DA-66656
    • Inchi: 1S/C15H14O4/c1-8(2)13-15(19-13)12-10(17-3)6-4-9-5-7-11(16)18-14(9)12/h4-7,13,15H,1H2,2-3H3/t13-,15-/m1/s1
    • InChI Key: YTDNHMHONBWCBV-UKRRQHHQSA-N
    • SMILES: O1[C@H](C(=C)C)[C@H]1C1C(=CC=C2C=CC(=O)OC=12)OC

Computed Properties

  • Exact Mass: 258.08900
  • Monoisotopic Mass: 258.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1A^2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.255
  • Boiling Point: 418.8°C at 760 mmHg
  • Flash Point: 187.7°C
  • Refractive Index: 1.584
  • PSA: 51.97000
  • LogP: 2.81760

Phebalosin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phebalosin Pricemore >>

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